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Compound Name: Rebaudioside O

Cat. No.: B3320229 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Rebaudioside O, a minor steviol

glycoside found in the leaves of Stevia rebaudiana. This document is intended for researchers,

scientists, and professionals in drug development, offering a centralized resource on its

chemical properties, analytical methodologies, and biological activities.

Core Chemical and Physical Data
Rebaudioside O is a complex diterpene glycoside. Its fundamental properties are summarized

in the table below.

Property Value Source

CAS Number 1220616-48-7 [1][2][3]

Molecular Formula C₆₂H₁₀₀O₃₇ [1][2][3]

Molecular Weight 1437.44 g/mol [1][2][3]

Experimental Protocols
Isolation and Purification of Steviol Glycosides
The isolation of Rebaudioside O, as a minor component, is typically achieved through a multi-

step process starting from the crude extract of Stevia rebaudiana leaves. While a specific,
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standardized protocol for Rebaudioside O is not widely published, the general methodology for

separating steviol glycosides can be adapted.

1. Extraction:

Dried and powdered Stevia leaves are subjected to hot water extraction.[4][5][6]

The aqueous extract is then often treated to remove pigments and other impurities.[4][5]

2. Purification:

The clarified extract is passed through a series of adsorption and ion-exchange resins to

concentrate the steviol glycosides.[7]

Elution with solvents such as methanol or ethanol releases the glycosides from the resin.[7]

3. Chromatographic Separation:

High-Performance Liquid Chromatography (HPLC) is the primary method for separating

individual steviol glycosides.[8][9]

A C18 column is commonly used with a mobile phase consisting of a mixture of acetonitrile

and a buffer solution (e.g., sodium phosphate).[9]

Gradient elution is often employed to achieve separation of the various glycosides.

Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy: The structural elucidation of

Rebaudioside O is confirmed through 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR

spectroscopy. These techniques provide detailed information about the connectivity of atoms

within the molecule. Published ¹H and ¹³C NMR data for Rebaudioside O can be used as a

reference for compound identification.[1][8][9][10]

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS): HPLC coupled

with mass spectrometry is a powerful tool for the identification and quantification of

Rebaudioside O in complex mixtures. The mass spectrometer provides molecular weight
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information, which, in conjunction with the retention time from the HPLC, allows for confident

identification.[9]

Biological Activity and Signaling Pathways
Research on the specific biological activities and signaling pathways of Rebaudioside O is

limited. However, studies on other steviol glycosides, such as Rebaudioside A and Stevioside,

provide insights into the potential biological effects of this class of compounds. It is important to

note that the biological effects of Rebaudioside O may differ from those of other steviol

glycosides.

Steviol glycosides are generally known for their non-caloric sweetening properties.[11][12]

Beyond this, research has suggested a range of other potential biological activities for some

steviol glycosides, including:

Antioxidant Effects: Some steviol glycosides have been shown to possess antioxidant

properties.[13]

Anti-inflammatory Activity: Anti-inflammatory effects have been reported for certain steviol

glycosides.[14]

Antidiabetic Potential: Some studies suggest that certain steviol glycosides may influence

glucose metabolism and insulin sensitivity.[3][14]

Antihypertensive Effects: A potential role in modulating blood pressure has been investigated

for some steviol glycosides.[12]

Anticancer Properties: Preliminary research has explored the potential anticancer activities

of some steviol glycosides.[2]

The underlying mechanisms for these effects are still under investigation, but for some steviol

glycosides, modulation of signaling pathways such as the PI3K/Akt pathway has been

suggested.[13] It is important to emphasize that these findings are not specific to

Rebaudioside O and further research is needed to determine its unique biological profile.

Logical Relationships in Steviol Glycoside Research
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The following diagram illustrates the typical workflow and logical relationships in the research

and characterization of a steviol glycoside like Rebaudioside O.
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Caption: Workflow for the isolation, characterization, and biological investigation of

Rebaudioside O.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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